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Compound of Interest

Compound Name:
2-Cyano-5-hydroxy-N,N-

dimethylbenzamide

Cat. No.: B14833058

Get Quote

Executive Summary & Identity Profile
2-Cyano-5-hydroxy-N,N-dimethylbenzamide is a functionalized benzamide derivative often

utilized as a metabolic reference standard or a scaffold intermediate in medicinal chemistry. Its

structural integration of a nitrile (cyano) group and a phenolic hydroxyl moiety on a

dimethylbenzamide core makes it a critical analyte for studying the metabolic fate of

benzamide-based pharmacophores, particularly in the context of oxidative metabolism

(hydroxylation) and hydrolytic stability.

Physicochemical Identity Table[1]
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Property Data Specification

Chemical Name 2-Cyano-5-hydroxy-N,N-dimethylbenzamide

CAS Registry Number 1243408-19-6

Molecular Formula C₁₀H₁₀N₂O₂

Molecular Weight 190.20 g/mol

Monoisotopic Mass 190.0742 Da

SMILES CN(C)C(=O)C1=CC(O)=CC=C1C#N

InChI Key
(Predicted) Specific key depends on tautomer,

generally stable as phenol

Appearance Off-white to pale yellow solid

Solubility
Soluble in DMSO, Methanol; Sparingly soluble

in water

Structural Analysis & Synthetic Logic
Understanding the synthesis of this compound is essential for researchers needing to generate

authentic standards for metabolite identification. The presence of the ortho-cyano group

relative to the amide, combined with a meta-hydroxyl group, presents a regiochemical

challenge that requires a specific synthetic strategy to avoid side reactions (e.g., hydrolysis of

the nitrile).

Retrosynthetic Pathway
The most robust route to 2-Cyano-5-hydroxy-N,N-dimethylbenzamide avoids direct

manipulation of the sensitive phenol and nitrile simultaneously. A "Late-Stage Deprotection"

strategy is recommended.

Proposed Synthetic Workflow (Graphviz Diagram)

2-Bromo-5-methoxybenzoic Acid Amide Coupling
(HNMe2, HATU)

Activation 2-Bromo-5-methoxy-
N,N-dimethylbenzamide

Yield ~85% Pd-Catalyzed Cyanation
(Zn(CN)2, Pd(PPh3)4)

Rosenmund-von Braun
mod. 2-Cyano-5-methoxy-

N,N-dimethylbenzamide
Yield ~70% Demethylation

(BBr3, -78°C)
Deprotection 2-Cyano-5-hydroxy-

N,N-dimethylbenzamide
Final Isolation
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Click to download full resolution via product page

Figure 1: Proposed synthetic route utilizing a methoxy-protected precursor to ensure stability of

the phenol during the cyanation step.

Mechanistic Insight[3]
Amide Formation: The steric bulk of the ortho-bromo group in the starting material (2-Bromo-

5-methoxybenzoic acid) requires a potent coupling agent like HATU or conversion to the acid

chloride to ensure complete reaction with dimethylamine.

Cyanation: Standard nucleophilic substitution is difficult on aryl bromides. A Palladium-

catalyzed reaction (e.g., using Zinc Cyanide) is preferred over copper-mediated methods to

prevent harsh conditions that might hydrolyze the amide.

Demethylation: Boron tribromide (BBr₃) is the reagent of choice for cleaving the methyl ether

to reveal the free hydroxyl group. This must be performed at low temperature (-78°C) to

prevent attack on the nitrile or amide functionalities.

Analytical Characterization Protocols
For researchers validating this compound in biological matrices (e.g., plasma, urine), the

following self-validating analytical protocols are recommended.

A. High-Performance Liquid Chromatography (HPLC)
Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 µm, 4.6 x 100 mm).

Mobile Phase A: Water + 0.1% Formic Acid.

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

Gradient: 5% B to 95% B over 10 minutes.

Detection: UV at 254 nm (aromatic) and 210 nm (amide).

Expected Retention: The compound is moderately polar due to the hydroxyl group. Expect

elution earlier than its methoxy-precursor.
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B. Mass Spectrometry (LC-MS/MS)
Ionization: Electrospray Ionization (ESI) in Positive Mode.

Parent Ion: [M+H]⁺ = 191.2 m/z.

Key Fragments (MS2):

Loss of Dimethylamine (-45 Da): ~146 m/z (Acylium ion).

Loss of CO (-28 Da) from acylium: ~118 m/z.

C. Nuclear Magnetic Resonance (NMR)
The ¹H-NMR spectrum in DMSO-d₆ will exhibit distinct features due to the restricted rotation of

the N,N-dimethyl amide bond.

Proton
Environment

Chemical Shift
(δ ppm)

Multiplicity Integration Assignment

Phenolic OH 10.5 - 11.0 Broad Singlet 1H
Exchangeable -

OH

Aromatic H3 7.6 - 7.7 Doublet (d) 1H Ortho to CN

Aromatic H6 6.8 - 6.9 Doublet (d) 1H Ortho to Amide

Aromatic H4 6.9 - 7.0
Doublet of

Doublets (dd)
1H

Meta to

CN/Amide

N-Methyl A 2.95 Singlet 3H N-CH₃ (cis)

N-Methyl B 3.05 Singlet 3H N-CH₃ (trans)

Note: The two N-methyl signals appear as distinct singlets at room temperature due to the

partial double bond character of the C-N amide bond.

Biological Relevance & Application[5]
This compound typically arises in drug development workflows as:
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Phase I Metabolite: A product of cytochrome P450 (CYP) mediated hydroxylation of a parent

"2-cyano-N,N-dimethylbenzamide" scaffold.

Impurity Marker: A degradation product in the synthesis of complex benzamide-based kinase

inhibitors.

Logical Workflow for Metabolite Identification
When detecting this molecule in a biological sample, use the following decision tree to confirm

identity.

Biological Sample
(Plasma/Urine)

LC-MS/MS Screening
Target: m/z 191.2

Peak Detected?

Not Detected

No

Retention Time Check

Yes

Matches Synthetic Std?

Identity Confirmed:
2-Cyano-5-hydroxy-N,N-dimethylbenzamide

Yes

Potential Isomer:
(e.g., 4-hydroxy isomer)

No
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Figure 2: Analytical decision tree for confirming the presence of the metabolite using the

synthetic standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b14833058/docs?utm_src=pdf-body#technical-guide-characterization-and-synthesis-of-2-cyano-5-hydroxy-n-n-dimethylbenzamide
https://www.bldpharm.com/products/26487-08-1.html
https://www.benchchem.com/product/b14833058?utm_src=pdf-custom-synthesis#bc-rfq
https://www.bldpharm.com/products/26487-08-1.html
https://www.benchchem.com/product/b14833058/docs#technical-guide-characterization-and-synthesis-of-2-cyano-5-hydroxy-n-n-dimethylbenzamide
https://www.benchchem.com/product/b14833058/docs#technical-guide-characterization-and-synthesis-of-2-cyano-5-hydroxy-n-n-dimethylbenzamide
https://www.benchchem.com/product/b14833058/docs#technical-guide-characterization-and-synthesis-of-2-cyano-5-hydroxy-n-n-dimethylbenzamide
https://www.benchchem.com/product/b14833058/docs#technical-guide-characterization-and-synthesis-of-2-cyano-5-hydroxy-n-n-dimethylbenzamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14833058?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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